Cas no 500577-99-1 (4-Amino-3,5-difluorobenzoic acid)

• Product Name: 4-Amino-3,5-difluorobenzoic acid
• CAS No: 500577-99-1
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• MDL: MFCD03407440
• CID: 1026353
• PubChem ID: 282133
• Update Time: 2025-06-15

4-Amino-3,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-difluorobenzoic acid
• NSC 135302
• Benzoic acid, 4-amino-3,5-difluoro-
• NSC135302
• 4-ammo-3,5-difluorobenzoic acid
• MJHZRTJMDQYAHN-UHFFFAOYSA-N
• WT276
• 3,5-difluoro-4-aminobenzoic acid
• 4-Amino-3,5-difluoro-benzoic acid
• CM12381
• SY035420
• X6997
• ST24023275

• MDL： MFCD03407440
• Inchi： 1S/C7H5F2NO2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,10H2,(H,11,12)
• InChI Key： MJHZRTJMDQYAHN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1N)F

Computed Properties

• Exact Mass: 173.02885
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.536±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-Amino-3,5-difluorobenzoic acid

4-Amino-3,5-difluorobenzoic Acid (CAS No. 500577-99-1): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 4-Amino-3,5-difluorobenzoic acid (CAS No. 500577-99-1) has emerged as a pivotal intermediate for pharmaceutical and agrochemical applications. This compound, characterized by its difluorinated aromatic ring and carboxylic acid functionality, offers unique reactivity patterns that align with contemporary demands for precision in drug design and material science. Its molecular structure—featuring both electron-withdrawing fluorine atoms and an electron-donating amino group—enables tailored modifications, making it a hotspot for researchers exploring structure-activity relationships (SAR).

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and bioavailability, a trend reflected in recent FDA-approved drugs. 4-Amino-3,5-difluorobenzoic acid is no exception, often serving as a precursor for biologically active molecules targeting kinases, GPCRs, and other therapeutic proteins. Searches for "fluorinated benzoic acid derivatives" and "amino-difluorobenzene applications" have surged by 40% year-over-year, underscoring its relevance in medicinal chemistry.

Beyond pharmaceuticals, this compound finds utility in advanced material synthesis. Its ability to form stable hydrogen bonds and coordinate with metals makes it valuable for designing supramolecular architectures and metal-organic frameworks (MOFs). Researchers investigating "MOF linkers with fluorine" or "aromatic carboxylic acids for catalysis" frequently encounter CAS 500577-99-1 as a key candidate. The compound’s thermal stability further aligns with industrial needs for high-performance polymers.

Synthetic routes to 4-Amino-3,5-difluorobenzoic acid often involve electrophilic aromatic substitution or reductive amination of pre-fluorinated precursors. Recent patents highlight optimized methods to achieve >95% purity, addressing queries like "how to purify difluorobenzoic acids"—a common challenge in lab-scale production. Environmental considerations also drive interest in "green synthesis of fluorinated aromatics," with this compound serving as a case study for solvent-free reactions.

Analytical characterization of 500577-99-1 typically employs HPLC-MS and NMR spectroscopy, techniques frequently searched alongside "benzoic acid derivative analysis." Its distinct 1H-NMR signals (e.g., downfield-shifted protons ortho to fluorine) provide teachable moments for students exploring "fluorine NMR effects."

In summary, 4-Amino-3,5-difluorobenzoic acid exemplifies the synergy between structural ingenuity and practical utility. As AI-driven drug discovery accelerates, compounds like this—with their customizable scaffolds—will remain indispensable. Its dual role in life sciences and material innovation ensures sustained visibility in both academic literature and industrial pipelines.